Cas no 22457-23-4 (Stemone)

Stemone structure
Stemone structure
Product Name:Stemone
CAS No:22457-23-4
MF:C8H17NO
MW:143.226682424545
CID:259573
PubChem ID:6180775
Update Time:2025-04-19

Stemone Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone, 5-methyl-,oxime
    • Stemone
    • N-(5-methylheptan-3-ylidene)hydroxylamine
    • 3-Methyl-5-heptanone oxime
    • 5-methyl-3-heptanone oxime
    • 5-Methylheptan-3-one oxime
    • 5-Methyl-Heptan-3-on-Oxim
    • EINECS 245-010-8
    • Ethyl 2-methylbutyl ketoxime
    • Ethyl 2-methylbutyl ketoxine
    • 5-methyl-3-heptanon oxime
    • 3-Heptanone, 5-methyl-, oxime
    • N-((3Z)-5-Methyl-3-heptanylidene)hydroxylamine
    • 119180-12-0
    • DTXSID201019113
    • 22457-23-4
    • (NZ)-N-(5-methylheptan-3-ylidene)hydroxylamine
    • SCHEMBL17336818
    • 119180-14-2
    • N-((3E)-5-Methyl-3-heptanylidene)hydroxylamine
    • DTXSID80860280
    • Inchi： 1S/C8H17NO/c1-4-7(3)6-8(5-2)9-10/h7,10H,4-6H2,1-3H3/b9-8-
    • InChI Key： CBVWMGCJNPPAAR-HJWRWDBZSA-N
    • SMILES： O/N=C(/CC)\CC(C)CC

Computed Properties

  • Exact Mass: 143.13100
  • Monoisotopic Mass: 143.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 32.6A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.9636 (rough estimate)
  • Melting Point: Not available
  • Boiling Point: 261.35°C (rough estimate)
  • Flash Point: 119.6°C
  • Refractive Index: 1.4614 (estimate)
  • PSA: 32.59000
  • LogP: 2.66280
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Stemone Security Information

Stemone Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Stemone Pricemore >>

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